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5-methoxypodophyllotoxin 5-methoxypodophyllotoxin
Brand Name: Vulcanchem
CAS No.: 128443-52-7
VCID: VC0159487
InChI: InChI=1S/C23H24O9/c1-26-13-5-10(6-14(27-2)20(13)28-3)16-11-7-15-21(32-9-31-15)22(29-4)18(11)19(24)12-8-30-23(25)17(12)16/h5-7,12,16-17,19,24H,8-9H2,1-4H3/t12-,16+,17-,19+/m0/s1
SMILES: COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=C(C5=C(C=C24)OCO5)OC)O
Molecular Formula: C23H24O9
Molecular Weight: 444.4 g/mol

5-methoxypodophyllotoxin

CAS No.: 128443-52-7

Main Products

VCID: VC0159487

Molecular Formula: C23H24O9

Molecular Weight: 444.4 g/mol

5-methoxypodophyllotoxin - 128443-52-7

CAS No. 128443-52-7
Product Name 5-methoxypodophyllotoxin
Molecular Formula C23H24O9
Molecular Weight 444.4 g/mol
IUPAC Name (5R,5aR,8aR,9R)-5-hydroxy-4-methoxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[6,5-f][1,3]benzodioxol-8-one
Standard InChI InChI=1S/C23H24O9/c1-26-13-5-10(6-14(27-2)20(13)28-3)16-11-7-15-21(32-9-31-15)22(29-4)18(11)19(24)12-8-30-23(25)17(12)16/h5-7,12,16-17,19,24H,8-9H2,1-4H3/t12-,16+,17-,19+/m0/s1
Standard InChIKey PDQAOYGENRRPQO-UXDKQJBESA-N
Isomeric SMILES COC1=CC(=CC(=C1OC)OC)[C@H]2[C@@H]3[C@H](COC3=O)[C@H](C4=C(C5=C(C=C24)OCO5)OC)O
SMILES COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=C(C5=C(C=C24)OCO5)OC)O
Canonical SMILES COC1=CC(=CC(=C1OC)OC)C2C3C(COC3=O)C(C4=C(C5=C(C=C24)OCO5)OC)O
Synonyms 5-methoxypodophyllotoxin
PubChem Compound 3035544
Last Modified Nov 11 2021
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